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Compound of Interest

Compound Name: Diisopropyl oxalate

Cat. No.: B1595506

An In-depth Technical Guide on the GHS Hazard Classification of Diisopropyl Oxalate

This guide provides a comprehensive overview of the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) hazard classification for Diisopropyl oxalate.
It is intended for researchers, scientists, and professionals in drug development who handle
this chemical. This document outlines the specific hazard classes, associated signal words,
pictograms, and precautionary statements, supported by available physical, chemical, and
toxicological data.

GHS Hazard Classification

Diisopropyl oxalate is classified into multiple hazard categories under the GHS framework.
The primary hazards are related to its flammability, skin and eye irritation, and potential for
respiratory irritation.

Table 1: GHS Hazard Classification for Diisopropyl Oxalate

Hazard Class Category
Flammable Liquids 4

Skin Irritation 2

Serious Eye Irritation 2A

Specific Target Organ Toxicity — Single

Exposure (Respiratory Irritation)
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GHS Label Elements

The GHS label for Diisopropyl oxalate includes a signal word, hazard pictograms, and
specific hazard and precautionary statements.

¢ Signal Word:Warning[1][2]
» Pictogram:
o lralt text
e Hazard Statements (H-phrases):
o H227: Combustible liquid.[1][2]
o H315: Causes skin irritation.[1][2]
o H319: Causes serious eye irritation.[1][2]
o H335: May cause respiratory irritation.[1][2]
o Precautionary Statements (P-phrases):

Table 2: Precautionary Statements for Diisopropyl Oxalate
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Type Code Statement
Keep away from heat, hot
) surfaces, sparks, open flames
Prevention P210 o
and other ignition sources. No
smoking.
Avoid breathing
P261 dust/fume/gas/mist/vapours/s
pray.[1]
Wash hands thoroughly after
P264 _
handling.[1]
Use only outdoors or in a well-
P271 ,
ventilated area.[1]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[1]
IF ON SKIN: Wash with plenty
Response P302 + P352
of water.[1]
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.[1]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several
minutes. Remove contact
lenses, if present and easy to

do. Continue rinsing.

Get medical help if you feel

P319

unwell.[1]

Specific treatment (see
P321 supplemental first aid

instruction on this label).[1]
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If skin irritation occurs: Get

P332 + P317 )
medical help.[1]
Take off contaminated
P362 + P364 clothing and wash it before
reuse.[1]
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.[1]
P405 Store locked up.[1]
Dispose of contents/container
Disposal P501 to an approved waste

disposal plant.[1]

Physicochemical and Toxicological Data

A summary of the key physicochemical properties of Diisopropyl oxalate is provided below.
Detailed toxicological data from experimental studies are limited.

Table 3: Physicochemical Properties of Diisopropyl Oxalate
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Property

Value

Molecular Formula

CsH1404[2][3][4]

Molecular Weight 174.19 g/mol [2]

CAS Number 615-81-6[2][3][4]

Appearance Colorless to pale yellow clear liquid[5]
Melting Point -30 °C[3]

Boiling Point 191.0 °C at 760 mmHg[5]

Flash Point 75.3 °C (167.0 °F) - closed cup[3][5]
Density 1.002 g/cm3[3]

Vapor Pressure

0.339 mmHg at 25 °CJ[3]

Water Solubility

5128 mg/L at 25 °C (estimated)[5]

Log P (o/w)

1.412 (estimated)[5]

Toxicological Data: There is a lack of comprehensive, publicly available quantitative

toxicological data for Diisopropyl oxalate. Safety data sheets indicate that no data is available

for toxicity to fish, daphnia and other aquatic invertebrates, algae, or microorganisms.[1] The

toxicological properties have not been thoroughly investigated.[6]

Experimental Protocols

Detailed experimental protocols for the determination of the GHS hazard classifications for

Diisopropyl oxalate are not available in the public domain through the conducted searches.

The classifications are typically derived from data submitted to regulatory bodies like the

European Chemicals Agency (ECHA) by chemical manufacturers and importers. These studies

would likely follow standardized OECD guidelines for testing chemical hazards.

GHS Classification Workflow

The following diagram illustrates the logical workflow for the GHS classification of Diisopropy!

oxalate based on its identified hazards.
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Caption: GHS hazard classification workflow for Diisopropyl oxalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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